Cas no 608-47-9 (b-D-Lyxopyranose)

b-D-Lyxopyranose structure
b-D-Lyxopyranose structure
Product Name:b-D-Lyxopyranose
CAS No:608-47-9
MF:C5H10O5
MW:150.129902362823
CID:517918
PubChem ID:641631
Update Time:2025-04-19

b-D-Lyxopyranose Chemical and Physical Properties

Names and Identifiers

    • b-D-Lyxopyranose
    • beta-D-Lyxopyranose (9CI)
    • b-D-Lyxose
    • b-Lyxose
    • Lyxopyranose,b-D- (8CI)
    • .BETA.-LYXOSE
    • 608-47-9
    • UNII-FO7ADJ6TQ5
    • WURCS=2.0/1,1,0/[a112h-1b_1-5]/1/
    • I(2)-Lyxose
    • SCHEMBL4416094
    • A802360
    • CHEBI:148322
    • (2R,3S,4S,5R)-oxane-2,3,4,5-tetrol
    • beta-D-lyxo-pentopyranose
    • beta-Lyxopyranose (9CI)
    • beta-D-lyxopyranose
    • DTXSID10348940
    • .BETA.-D-LYXOSE
    • FO7ADJ6TQ5
    • b-Lyx
    • .BETA.-LYXOSE, D-
    • .beta.-D-Lyxopyranose
    • beta-Lyxose
    • Lyxopyranose, beta-D-
    • Lyxopyranose, .beta.-D-
    • beta-D-lyxose
    • (2R,3S,4S,5R)-Tetrahydro-2H-pyran-2,3,4,5-tetraol
    • Q27278100
    • 107655-34-5
    • beta-Lyxose, D-
    • Inchi: 1S/C5H10O5/c6-2-1-10-5(9)4(8)3(2)7/h2-9H,1H2/t2-,3+,4+,5-/m1/s1
    • InChI Key: SRBFZHDQGSBBOR-MGCNEYSASA-N
    • SMILES: O1C[C@H]([C@@H]([C@@H]([C@@H]1O)O)O)O

Computed Properties

  • Exact Mass: 150.05282342g/mol
  • Monoisotopic Mass: 150.05282342g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 117
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.5
  • Topological Polar Surface Area: 90.2Ų
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